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Compound of Interest

Compound Name: celaphanol A

Cat. No.: B026724 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed chemical profile of Celaphanol A, a naturally occurring

trinorditerpene. The information is curated for professionals in the fields of chemical research

and drug development, presenting key data in a structured and accessible format.

Chemical Identity and Nomenclature
Celaphanol A is a bioactive compound isolated from the root bark of Celastrus orbiculatus and

the stems of Celastrus stephanotifolius[1]. Its chemical identity is defined by several key

identifiers, the most formal of which is its IUPAC name.

The systematic IUPAC name for Celaphanol A is (4aR)-6,7,10-trihydroxy-1,1,4a-trimethyl-3,4-

dihydro-2H-phenanthren-9-one[2].

A comprehensive list of its chemical identifiers and properties is provided in the table below for

ease of reference and comparison.
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Identifier Type Value

IUPAC Name
(4aR)-6,7,10-trihydroxy-1,1,4a-trimethyl-3,4-

dihydro-2H-phenanthren-9-one[2]

CAS Number 244204-40-8[1][2]

Molecular Formula C₁₇H₂₀O₄[1][2]

Molecular Weight 288.34 g/mol [1][2]

PubChem CID 10016968[2]

InChI Key MLGLJFWISHCOAE-QGZVFWFLSA-N[2]

Synonyms
Celaphal A, (+)-Celaphanol A, CHEMBL512226,

HY-N3563[2]

Physicochemical Properties
The following table summarizes key computed physicochemical properties of Celaphanol A,

which are critical for research in areas such as pharmacology and toxicology.

Property Value

Topological Polar Surface Area 77.8 Å²[2]

Hydrogen Bond Donor Count 3[2]

Hydrogen Bond Acceptor Count 4[2]

XLogP3 3.8[2]

Rotatable Bond Count 0[2]

Exact Mass 288.136 u[2]

Molecular Complexity 507[2]

Relationships and Classification
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The logical relationship between Celaphanol A, its formal name, and its natural source can be

visualized as a straightforward hierarchical structure. This diagram illustrates the connection

from the general classification to the specific compound and its primary identifier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Celaphanol A | CAS:244204-40-8 | Manufacturer ChemFaces [chemfaces.com]

2. Phytochemical: Celaphanol A [caps.ncbs.res.in]
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b026724#iupac-name-for-celaphanol-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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